Cas no 136994-88-2 (4-(3H-[1,3]thiazolo[3,4-a]benzimidazol-1-yl)benzonitrile)

• Product Name: 4-(3H-[1,3]thiazolo[3,4-a]benzimidazol-1-yl)benzonitrile
• CAS No: 136994-88-2
• MF: C₁₆H₁₁N₃S
• MW: 277.343641519547
• CID: 1242139
• PubChem ID: 362683
• Update Time: 2025-04-20

4-(3H-[1,3]thiazolo[3,4-a]benzimidazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3H-[1,3]thiazolo[3,4-a]benzimidazol-1-yl)benzonitrile
• 1-(4-Cyanophenyl)-1H,3H-thiazolo[3,4-a]benzimidazole
• Benzonitrile, 4-(1H,3H-thiazolo(3,4-a)benzimidazol-1-yl)-
• Benzonitrile, 4-(1H,3H-thiazolo[3,4-a]benzimidazol-1-yl)-
• 4-(1,3-dihydro-[1,3]thiazolo[3,4-a]benzimidazol-1-yl)benzonitrile
• 4-(1H,3H-[1,3]Thiazolo[3,4-a]benzimidazol-1-yl)benzonitrile
• 4-(1,3-dihydrothiazolo[3,4-a]benzimidazol-1-yl)benzonitrile
• DTXSID40929625
• NSC626914
• NCI60_008512
• CHEMBL2006183
• 136994-88-2
• NSC-626914

• Inchi： 1S/C16H11N3S/c17-9-11-5-7-12(8-6-11)16-19-14-4-2-1-3-13(14)18-15(19)10-20-16/h1-8,16H,10H2
• InChI Key： QTXIUOCGAKXPES-UHFFFAOYSA-N
• SMILES： S1CC2=NC3C=CC=CC=3N2C1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 277.06753
• Monoisotopic Mass: 277.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 562.8°C at 760 mmHg
• Flash Point: 294.2°C
• Refractive Index: 1.751
• PSA: 41.61